Cas no 1736-20-5 (3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid)

• Product Name: 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid
• CAS No: 1736-20-5
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• MDL: MFCD07186382
• CID: 1077275
• PubChem ID: 6484101
• Update Time: 2025-06-09

3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• 4-carboxy-5-methyl-3-(2-fluorophenyl)isoxazole
• 5-Methyl-4-carboxy-3-(2-fluor-phenyl)-isoxazol
• AC1O5H3D
• AG-A-50385
• CTK7C2392
• SureCN3826089
• ST5289332
• AKOS000264900
• EN300-199226
• 3-(2-Fluorophenyl)-5-methyl-isoxazole-4-carboxylic acid
• SY079465
• 3-(2-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3-(2-fluorophenyl)-5-methyl-
• SCHEMBL3826089
• 3-(2-fluorophenyl)-5-methylisoxazol-4-carboxylic acid
• MFCD07186382
• DB-085982
• ZSDKQOQGZGDHNC-UHFFFAOYSA-N
• ALBB-019933
• CS-0214852
• DTXSID00424363
• 1736-20-5
• Z1201049403
• 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylicacid
• 3-(2-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• BAS 10140988
• ASINEX-REAG BAS 10140988
• 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid

• MDL： MFCD07186382
• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)10(13-16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
• InChI Key： ZSDKQOQGZGDHNC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 221.04884
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 355.8±37.0 °C at 760 mmHg
• Flash Point: 169.0±26.5 °C
• PSA: 63.33
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid

Comprehensive Overview of 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid (CAS No. 1736-20-5)

3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid (CAS No. 1736-20-5) is a fluorinated isoxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated as FPMICA, features a fluorophenyl group attached to a methylisoxazole core, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting inflammatory pathways and microbial resistance.

In recent years, the demand for fluorinated compounds like 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid has surged, driven by their enhanced bioavailability and metabolic stability. A common question among chemists is: "How does fluorination impact the reactivity of isoxazole derivatives?" Studies suggest that the 2-fluorophenyl moiety in this compound improves its lipophilicity, facilitating better membrane permeability—a critical factor in drug design. Additionally, the methylisoxazole ring contributes to its stability under physiological conditions.

The synthesis of CAS No. 1736-20-5 typically involves multi-step reactions, including cyclization and fluorination processes. One trending topic in organic chemistry forums is the optimization of these synthetic routes to reduce byproducts and improve yields. For instance, microwave-assisted synthesis has emerged as a greener alternative, aligning with the growing focus on sustainable chemistry. Researchers also explore its derivatives for crop protection, as the isoxazole scaffold exhibits herbicidal and fungicidal activity.

From an analytical perspective, 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid is characterized using techniques like NMR, HPLC, and mass spectrometry. A frequently searched query is: "What are the key spectroscopic markers for this compound?" The fluorine NMR signal (around -110 ppm) and the carboxylic acid proton (broad singlet at 10-12 ppm) are distinctive features. These properties make it a valuable reference standard in quality control labs.

Beyond its chemical attributes, FPMICA is studied for its potential in personalized medicine. With the rise of AI-driven drug discovery, computational models predict its interactions with enzymes like COX-2, sparking interest in anti-inflammatory applications. Another hot topic is its role in bioorthogonal chemistry, where its stable yet reactive framework enables labeling biomolecules without disrupting biological systems.

In summary, 3-(2-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid (CAS No. 1736-20-5) exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its adaptability across pharmaceuticals, agriculture, and materials science ensures its relevance in cutting-edge research. As synthetic methodologies advance, this compound will likely remain a focal point for answering pressing questions in modern chemistry.